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CAS No.: 37064-30-5

Cat. No.: B1209222

Get Quote

Introduction

Procyanidin C1 is a B-type proanthocyanidin, specifically a trimer composed of three (−)-

epicatechin units linked by C4-C8 bonds.[1] This complex polyphenol is of significant interest to

researchers in the pharmaceutical, nutraceutical, and food industries due to its potent

antioxidant, anti-inflammatory, and potential senolytic properties.[1][2] Procyanidin C1 is

naturally present in a variety of plant sources, including grape seeds, unripe apples, cocoa, and

cinnamon.[1][2][3] The structural complexity and presence of numerous related compounds in

crude plant extracts necessitate efficient and robust extraction and purification techniques to

isolate Procyanidin C1 for research and development.

These application notes provide detailed protocols and comparative data for the extraction,

purification, and quantification of Procyanidin C1, intended for researchers, scientists, and

drug development professionals.

Application Note 1: Extraction of Procyanidin C1

Methodological & Application
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The initial step in isolating Procyanidin C1 involves its extraction from the raw plant matrix.

The choice of extraction method is critical as it influences the yield and purity of the resulting

crude extract. Modern techniques like Ultrasound-Assisted Extraction (UAE) and Supercritical

Fluid Extraction (SFE) offer significant advantages over conventional solvent extraction

methods.

Overview of Extraction Techniques

Conventional Solvent Extraction: This traditional method involves the use of organic solvents

like acetone, ethanol, or methanol to solubilize procyanidins from the plant material.[4] While

straightforward, it can be time-consuming and require large volumes of solvent.[5] 70%

acetone is a commonly used and effective solvent.[6]

Ultrasound-Assisted Extraction (UAE): UAE utilizes high-frequency sound waves to create

cavitation bubbles in the solvent. The collapse of these bubbles near plant cell walls causes

cell disruption, enhancing the mass transfer of target compounds into the solvent.[7] This

technique significantly reduces extraction time, lowers solvent consumption, and often

increases extraction yields compared to conventional methods.[7][8]

Supercritical Fluid Extraction (SFE): SFE is a green extraction technology that employs a

supercritical fluid, typically carbon dioxide (CO2), as the solvent.[9] By modifying pressure

and temperature, the solvating power of the supercritical fluid can be tuned. For polar

compounds like procyanidins, a polar co-solvent such as ethanol is often added to the

supercritical CO2.[10][11] This method is advantageous for its use of non-toxic, inexpensive,

and non-flammable CO2, but the equipment can be costly.[9]

Table 1: Comparison of Procyanidin Extraction Techniques
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Parameter
Ultrasound-
Assisted Extraction
(UAE)

Supercritical Fluid
Extraction (SFE)

Conventional
Solvent Extraction

Principle
Acoustic cavitation

and cell disruption[7]

Solvation using a fluid

above its critical

temperature and

pressure[12]

Solid-liquid extraction

based on solubility[13]

Advantages

Reduced time, lower

solvent use, increased

yield[7][8]

"Green" solvent

(CO2), tunable

selectivity, no solvent

residue[9]

Simple setup, low

equipment cost

Disadvantages
Potential for localized

heating

High initial equipment

cost, may require co-

solvents for polar

compounds[11]

Long extraction times,

large solvent volumes,

potential thermal

degradation[5]

Typical Solvents
Ethanol, Acetone,

Methanol[7][14]

Supercritical CO2 with

Ethanol co-solvent[10]

[15]

Acetone, Ethanol,

Methanol[16][17]

Typical Yield

2.185 mg/g (Perilla

Seed Hull)[18] -

10.2% (Grape Seed)

[17]

Variable, dependent

on co-solvent

percentage[10]

Variable, generally

lower than UAE[19]

Experimental Protocol 1: Ultrasound-Assisted
Extraction (UAE) from Grape Seeds
This protocol describes an optimized UAE method for extracting procyanidins from grape

seeds. The method can be adapted for other plant materials.

Materials and Reagents:

Dried grape seeds, finely ground

n-Hexane (for defatting)
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60% Ethanol in water (v/v)[17]

Centrifuge and tubes

Ultrasonic bath or probe system[20]

Rotary evaporator

Freeze-dryer

Procedure:

Sample Preparation (Defatting): For lipid-rich materials like grape seeds, a defatting step is

crucial.[6] Macerate the ground grape seed powder with n-hexane at room temperature with

stirring. Centrifuge to pellet the solid material and discard the n-hexane supernatant. Repeat

this step until the supernatant is clear. Air-dry the defatted powder to remove residual

hexane.

Extraction:

Mix the defatted grape seed powder with a 60% ethanol solution at a solid-to-liquid ratio of

1:4 (g/mL).[17]

Place the mixture in an ultrasonic bath.

Perform the extraction under the following optimized conditions: 75°C for 90 minutes.[17] If

using a probe sonicator, optimized conditions from similar plant matrices suggest a 40%

amplitude for 15 minutes at 70°C.[7]

Purification of Crude Extract:

After extraction, centrifuge the mixture to separate the solid residue.

Collect the supernatant and filter it to obtain the crude procyanidin extract.

Concentration:
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Concentrate the filtered extract using a rotary evaporator under reduced pressure to

remove the ethanol.

Lyophilize (freeze-dry) the concentrated aqueous extract to obtain a dry powder of crude

procyanidins.[17]

Store the dried extract at 4°C for further purification and analysis.

Application Note 2: Purification of Procyanidin C1
Crude extracts contain a complex mixture of procyanidins with varying degrees of

polymerization, as well as other phenolic compounds.[21] A multi-step chromatographic

approach is typically required to isolate Procyanidin C1 to a high degree of purity.

Overview of Purification Workflow

A general strategy involves an initial enrichment step to separate procyanidins from other

classes of compounds, followed by one or more high-resolution chromatography steps to

separate the procyanidin oligomers based on their size.

Initial Enrichment (Macroporous Adsorption Resins): Macroporous resins (e.g., AB-8, D101)

are effective for the initial cleanup and enrichment of procyanidins from the crude extract.[21]

These resins adsorb the phenolic compounds, which can then be eluted with an organic

solvent like ethanol, leaving behind sugars and other highly polar impurities.

Fractionation by Size (Gel Permeation Chromatography): Sephadex LH-20 is a widely used

stationary phase for separating procyanidins.[22] It fractionates the enriched extract based

on molecular size, separating monomers, dimers, trimers (including Procyanidin C1), and

higher-order polymers.[17][21] Toyopearl HW-40 is another effective resin for this purpose.

[22][23]

High-Purity Isolation (Preparative HPLC): For obtaining highly purified individual oligomers

like Procyanidin C1, preparative High-Performance Liquid Chromatography (Prep-HPLC) is

the method of choice.[21][22]

Normal-Phase (NP-HPLC): Using a diol or silica stationary phase, NP-HPLC separates

procyanidins according to their degree of polymerization (DP). This is highly effective for
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isolating the trimer fraction.[21][22]

Reversed-Phase (RP-HPLC): Using a C18 stationary phase, RP-HPLC is better suited for

separating lower molecular weight procyanidins and their isomers.[24]
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(e.g., Grape Seeds)
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Extraction
(e.g., UAE) Crude Extract Enrichment

(Macroporous Resin) Enriched Procyanidins Size Fractionation
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Purified
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Click to download full resolution via product page

Caption: General workflow for Procyanidin C1 extraction and purification.

Experimental Protocol 2: Multi-Step Purification of
Procyanidin C1
This protocol outlines a comprehensive procedure starting from a crude extract to obtain

purified Procyanidin C1.

Materials and Reagents:

Crude procyanidin extract powder

Macroporous resin (e.g., AB-8)

Sephadex LH-20 gel

Methanol and Ethanol (analytical grade)

Deionized water

Glass chromatography columns

Fraction collector

Preparative HPLC system with a Diol column[22]

HPLC solvents (e.g., Acetonitrile, Methanol, Formic Acid, Water)

Methodological & Application
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Procedure:

Step 1: Enrichment with Macroporous Resin[21]

Column Packing: Pack a glass column with AB-8 macroporous resin and equilibrate it by

washing with deionized water.

Sample Loading: Dissolve the crude extract in water and load it onto the column.

Washing: Wash the column with several bed volumes of deionized water to remove sugars

and other water-soluble impurities.

Elution: Elute the adsorbed procyanidins with 70-80% ethanol.

Collection and Concentration: Collect the ethanol eluate and concentrate it under reduced

pressure to obtain the enriched procyanidin fraction.

Step 2: Fractionation with Sephadex LH-20[17][21]

Column Preparation: Swell the Sephadex LH-20 gel in methanol and pack it into a glass

column. Equilibrate the column by washing with methanol.

Sample Loading: Dissolve the enriched procyanidin fraction from the previous step in a

minimal amount of methanol.

Elution: Elute the column with methanol. Procyanidins will separate based on size, with

larger polymers eluting first, followed by oligomers (trimers, dimers), and finally monomers.

Fraction Collection: Collect fractions of a specific volume and monitor the elution profile

using UV-Vis spectrophotometry at 280 nm or by Thin Layer Chromatography (TLC).

Analysis and Pooling: Analyze the collected fractions using analytical HPLC to identify those

containing the trimer Procyanidin C1. Pool the relevant fractions and concentrate them.

Step 3: High-Purity Isolation by Preparative Diol-HPLC[22]

System Preparation: Use a preparative HPLC system equipped with a Diol stationary phase

column.
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Mobile Phase: A typical mobile phase for normal-phase separation of procyanidins consists

of a non-polar solvent system with a polar modifier. An example gradient could be based on

a system like:

Solvent A: Acetonitrile/Formic Acid (98:2, v/v)

Solvent B: Methanol/Water/Formic Acid (95:3:2, v/v/v)

Gradient Elution: Develop a linear gradient to separate the procyanidin oligomers. A shallow

gradient increasing the percentage of Solvent B is effective for separating by degree of

polymerization.[22] An example gradient:

0-5 min, 10% B

5-40 min, 10-35% B

40-45 min, 35-100% B

(This must be optimized for the specific column and sample).

Injection and Collection: Inject the concentrated trimer fraction from the Sephadex LH-20

step. Collect the peak corresponding to Procyanidin C1, as identified by analytical HPLC-

MS or by comparing with a known standard.

Final Steps: Concentrate the collected fraction under reduced pressure and lyophilize to

obtain highly purified Procyanidin C1 powder.

Application Note 3: Quantification of Procyanidin C1
Accurate quantification of Procyanidin C1 is essential for research and quality control. High-

Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the standard

technique.

Overview of Quantification Methods

HPLC with Fluorescence Detection (FLD): This is a highly sensitive and specific method for

quantifying procyanidins. Excitation is typically set around 275-280 nm and emission around

310-320 nm.[25]
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HPLC with Mass Spectrometry (MS): HPLC-MS provides both quantification and structural

confirmation.[1] It is particularly useful for identifying specific oligomers in complex mixtures.

The negative ion mode is often used, where Procyanidin C1 ([M-H]⁻) has an m/z of 865.[3]

Table 2: Example HPLC Parameters for Procyanidin C1 Quantification

Parameter Method 1 (RP-HPLC)[26] Method 2 (RP-HPLC)[27]

Column
Kinetex® C18 (250 mm × 4.6

mm, 5 µm)

Diamonsil C18 (250 x 4.6 mm,

10 µm)

Mobile Phase A Water with 2% Formic Acid 0.4% Phosphoric Acid in Water

Mobile Phase B
Water/Acetonitrile (49.75:49.75

v/v) with 0.5% Formic Acid
Methanol

Flow Rate 1.0 mL/min 1.0 mL/min

Column Temp. 30 °C 30 °C

Gradient
0-2 min 10% B; linear increase

to 55% B at 50 min
Isocratic (50:50, A:B)

Detection FLD or DAD UV at 280 nm

Experimental Protocol 3: Quantification of Procyanidin
C1 by RP-HPLC
This protocol provides a general method for the quantitative analysis of Procyanidin C1 in an

extract.

Materials and Reagents:

Purified Procyanidin C1 standard (CAS: 37064-30-5)[26]

Procyanidin extract sample

HPLC-grade Methanol, Acetonitrile, Formic Acid, and Water

HPLC system with a C18 column, pump, autosampler, and detector (FLD or UV-Vis)
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Syringe filters (0.45 µm)

Procedure:

Standard Curve Preparation:

Prepare a stock solution of the Procyanidin C1 standard in methanol.

Create a series of standard solutions by serial dilution to cover a concentration range

(e.g., 5 to 100 µg/mL).

Sample Preparation:

Accurately weigh and dissolve the procyanidin extract in the initial mobile phase solvent.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Analysis:

Set up the HPLC system according to the parameters in Table 2 (Method 1 is

recommended for better separation of complex mixtures).

Inject the standard solutions, starting with the lowest concentration, to generate a

calibration curve.

Inject the prepared sample solutions.

Data Analysis:

Identify the Procyanidin C1 peak in the sample chromatogram by comparing its retention

time with that of the standard.

Plot a standard curve of peak area versus concentration for the Procyanidin C1
standards. A linear or quadratic fit may be used.[25]

Determine the concentration of Procyanidin C1 in the sample by interpolating its peak

area from the standard curve.
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Express the final content as mg of Procyanidin C1 per gram of the initial plant material or

extract.

What is the primary analytical goal?

Separate by Degree
of Polymerization (DP)

  Size Separation

Separate Isomers or
Low MW Procyanidins

Isomer/Polarity
Separation  

Use Normal-Phase HPLC
(e.g., Diol Column)

Use Reversed-Phase HPLC
(e.g., C18 Column)

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate HPLC purification method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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